3-chloro-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-2-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C19H22ClNO4S/c1-13-17(20)6-3-7-18(13)26(23,24)21-12-19(22)10-4-5-14-11-15(25-2)8-9-16(14)19/h3,6-9,11,21-22H,4-5,10,12H2,1-2H3
• InChI Key: HIGAAKAKQBUDAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCC2(CCCC3=C2C=CC(=C3)OC)O
• Molecular Formula: C19H22ClNO4S
• Molecular Weight: 395.9 g/mol

Description

3-chloro-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H22ClNO4S and its molecular weight is 395.9. The purity is usually 95%.
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Scientific Research Applications

Chlorinating Reagents and Synthesis

One key application of similar benzenesulfonamide derivatives is as chlorinating reagents in organic synthesis. For instance, N-chloro-N-methoxybenzenesulfonamide has been used for the chlorination of various organic compounds, yielding chlorinated products efficiently. This demonstrates the potential utility of 3-chloro-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-2-methylbenzenesulfonamide in similar synthetic applications (Xiao-Qiu Pu et al., 2016).

Photodynamic Therapy

Compounds with benzenesulfonamide derivatives have been explored for photodynamic therapy, particularly in cancer treatment. For example, zinc phthalocyanine substituted with benzenesulfonamide derivative groups showed significant potential as Type II photosensitizers, owing to their high singlet oxygen quantum yield and good fluorescence properties (M. Pişkin et al., 2020).

Herbicidal Applications

The structure of benzenesulfonamides, similar to the one , has been utilized in developing herbicides. For instance, chlorsulfuron, a sulfonylurea herbicide, demonstrates the potential of such compounds in agricultural applications due to their soil persistence and effectiveness in weed control (R. Veeh et al., 1994).

Antitumor and Antimicrobial Properties

Sulfonamide compounds, including benzenesulfonamide derivatives, have been studied for their antitumor and antimicrobial activities. These compounds show promise in inhibiting tumor cell growth and in treating infections caused by various bacteria and fungi, highlighting their potential in medicinal applications (M. Zareef et al., 2007).

Drug Synthesis and Characterization

Benzenesulfonamide derivatives are also important in the synthesis and characterization of drugs. They are used as intermediates in the production of various pharmacologically active molecules, demonstrating their significance in drug development processes (W. Bo, 2007).